molecular formula C10H16BNO4S B8472446 (5-(2-(Ethylsulfonyl)propan-2-yl)pyridin-3-yl)boronic acid

(5-(2-(Ethylsulfonyl)propan-2-yl)pyridin-3-yl)boronic acid

Cat. No.: B8472446
M. Wt: 257.12 g/mol
InChI Key: RXHCTXOAYLNYMZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(5-(2-(Ethylsulfonyl)propan-2-yl)pyridin-3-yl)boronic acid is a useful research compound. Its molecular formula is C10H16BNO4S and its molecular weight is 257.12 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H16BNO4S

Molecular Weight

257.12 g/mol

IUPAC Name

[5-(2-ethylsulfonylpropan-2-yl)pyridin-3-yl]boronic acid

InChI

InChI=1S/C10H16BNO4S/c1-4-17(15,16)10(2,3)8-5-9(11(13)14)7-12-6-8/h5-7,13-14H,4H2,1-3H3

InChI Key

RXHCTXOAYLNYMZ-UHFFFAOYSA-N

Canonical SMILES

B(C1=CC(=CN=C1)C(C)(C)S(=O)(=O)CC)(O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

A vial containing the title compound from Example 62 Step D (0.030 g, 0.103 mmol), bis(pinacolato)diboron (0.052 g, 0.205 mmol), tris(dibenzylideneacetone)dipalladium (0) (0.019 g, 0.021 mmol), tricyclohexylphosphine (0.012 g, 0.041 mmol) and potassium acetate (0.030 g, 0.308 mmol) in 1,4-dioxane (0.510 mL) was flushed with nitrogen, sealed tightly and heated to 80° C. overnight. The reaction was then passed through a syringe filter and concentrated under reduced pressure to provide the title compound: LCMS m/z 258.29 [M+H]+.
Quantity
0.03 g
Type
reactant
Reaction Step One
Quantity
0.052 g
Type
reactant
Reaction Step One
Quantity
0.012 g
Type
reactant
Reaction Step One
Name
potassium acetate
Quantity
0.03 g
Type
reactant
Reaction Step One
Quantity
0.51 mL
Type
solvent
Reaction Step One
Quantity
0.019 g
Type
catalyst
Reaction Step One

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